Cas no 82366-44-7 ( )

• Product Name: &nbsp
• CAS No: 82366-44-7
• MF: C₆H₄FN₃O₄
• MW: 201.112064361572
• CID: 987711
• PubChem ID: 345362
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2,6-dinitroaniline
• NSC402975
• NCULVGHRNORGOV-UHFFFAOYSA-N
• 82366-44-7
• 4-fluoro-2,6dinitroaniline
• SCHEMBL7784325
• DTXSID70323071
• NSC-402975
•  

• Inchi： 1S/C6H4FN3O4/c7-3-1-4(9(11)12)6(8)5(2-3)10(13)14/h1-2H,8H2
• InChI Key： NCULVGHRNORGOV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=C(C=1)[N+](=O)[O-])N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.01858378g/mol
• Monoisotopic Mass: 201.01858378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 118Ų